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Quantitative Enthalpy of Reaction Data

The following table summarizes the key thermochemical data found for m-chlorocumene:

Value (ΔrH°) Uncertainty Units Phase Method Reference

-0.80 ± 0.20 kcal/mol Liquid Eqk (Equilibrium measurement) [1]

This data comes from the NIST Chemistry WebBook, a highly authoritative source for thermochemical data,

and was published in the 1985 article "Molar enthalpies of formation of isopropylchlorobenzenes derived

from equilibrium measurements" [1].

Experimental Methodology

The published paper likely contains the full experimental details, but the search results only provide a high-

level overview:

Method: The data was obtained using an equilibrium measurement technique (abbreviated as Eqk)

[1].
Application: This single data point is typically used to calculate the standard molar enthalpy of
formation (ΔfH°) of m-chlorocumene, a fundamental property that allows researchers to predict the
thermodynamic behavior of the compound in various other reactions [1].
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A Pathway for Further Research

The diagram below outlines a workflow for locating more detailed information on this topic, based on the

clues from the search results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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